Cas no 848462-57-7 (2-diphenylacetylamino-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-diphenylacetylamino-thiazole-4-carboxylic acid ethyl ester
• CAS No: 848462-57-7
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 2141025
• PubChem ID: 58032962
• Update Time: 2025-04-21

2-diphenylacetylamino-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-diphenylacetylamino-thiazole-4-carboxylic acid ethyl ester
• 848462-57-7
• DB-313948
• AKOS016670747
• SCHEMBL231510
• BVHGYJSKAPKOIP-UHFFFAOYSA-N

• Inchi： 1S/C20H18N2O3S/c1-2-25-19(24)16-13-26-20(21-16)22-18(23)17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,17H,2H2,1H3,(H,21,22,23)
• InChI Key： BVHGYJSKAPKOIP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.10381361Da
• Monoisotopic Mass: 366.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.5Ų